Cas no 2172198-38-6 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}acetic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}acetic acid
• CAS No: 2172198-38-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5999925
• PubChem ID: 165959921
• Update Time: 2025-11-03

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}acetic acid
• 2172198-38-6
• EN300-1508704
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]cyclohexyl}acetic acid

• Inchi： 1S/C27H30N2O5/c30-24(31)15-17-7-1-6-12-23(17)28-25(32)27(13-14-27)29-26(33)34-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-23H,1,6-7,12-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： KBDGPOMDLJVOIY-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}acetic acid

Compound CAS No 2172198-38-6: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}acetic Acid

The compound with CAS No 2172198-38-6, known as 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}acetic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and materials science. This compound has garnered attention due to its unique structural features and promising applications in advanced chemical research. The molecule's structure incorporates a cyclohexane ring, a cyclopropane moiety, and a fluorenylmethoxycarbonyl (Fmoc) group, which collectively contribute to its distinctive properties.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry, particularly for their ability to induce strain-induced reactivity and enhance molecular stability. The integration of the Fmoc group further enhances the compound's versatility, as Fmoc is widely recognized for its role as a protecting group in peptide synthesis. This feature makes the compound an ideal candidate for exploring novel synthetic pathways and drug delivery systems.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to achieve high yields and purity. The use of fluorenylmethoxycarbonyl (Fmoc) as a protecting group has been pivotal in ensuring the stability of intermediate products during the synthesis.

In terms of applications, this compound has shown promise in the development of bioactive molecules and advanced materials. Its cyclopropane ring introduces unique electronic properties that can be exploited in designing novel pharmaceutical agents. Additionally, the compound's compatibility with various functional groups makes it a valuable building block for constructing complex molecular architectures.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. Such analyses are crucial for guiding experimental efforts and optimizing the compound's properties for specific applications.

The integration of cyclohexane and cyclopropane moieties within the same molecule creates a unique balance between rigidity and flexibility. This balance is essential for achieving desired pharmacokinetic properties in drug candidates. Furthermore, the presence of the Fmoc group allows for precise control over reactivity during synthesis, enabling researchers to tailor the molecule's behavior according to specific requirements.

In conclusion, CAS No 2172198-38-6 represents a cutting-edge advancement in organic chemistry. Its intricate structure and versatile functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play a significant role in shaping future developments in chemical science.